4-tert-butyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H20F3N3OS2/c1-20(2,3)15-10-6-14(7-11-15)17(28)25-18-26-27-19(30-18)29-12-13-4-8-16(9-5-13)21(22,23)24/h4-11H,12H2,1-3H3,(H,25,26,28)
• InChI Key: OOEZAVWDQYVAIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H20F3N3OS2
• Molecular Weight: 451.5 g/mol

Description

4-tert-butyl-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H20F3N3OS2 and its molecular weight is 451.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Novel triazinone derivatives, including compounds structurally related to the specified benzamide, showed growth inhibition properties against certain bacterial and fungal pathogens, alongside mosquito larvicidal activity, indicating their potential as bioactive agents in controlling microbial infections and mosquito-borne diseases (Kumara et al., 2015).
• A series of novel thiadiazolotriazin-4-ones exhibited moderate mosquito-larvicidal and antibacterial activities, with some derivatives showing relatively high larvicidal activity against malaria vectors and broad-spectrum antibacterial activity against Gram-positive and Gram-negative species (Castelino et al., 2014).
• Compounds derived from sulfonyl-substituted nitrogen-containing heterocyclic systems, including 1,3,4-thiadiazoles, demonstrated sensitivity to both Gram-positive and Gram-negative bacteria, in addition to exhibiting antifungal activity against Candida albicans. This research identified derivatives with significant antimicrobial activity, promising for further studies (Sych et al., 2019).

Anticancer Activity

• A study on N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives revealed that most synthesized compounds exhibited promising anticancer activity against human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. Notably, some compounds demonstrated GI50 values comparable to Adriamycin, highlighting their potential as anticancer agents. Furthermore, a molecular docking study indicated a probable mechanism of action, while ADMET properties predicted good oral drug-like behavior for these compounds (Tiwari et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.